Cas no 6286-73-3 (N-(4-bromo-2,6-dimethylphenyl)-2-(4-chlorophenyl)acetamide)

N-(4-bromo-2,6-dimethylphenyl)-2-(4-chlorophenyl)acetamide structure
6286-73-3 structure
Product Name:N-(4-bromo-2,6-dimethylphenyl)-2-(4-chlorophenyl)acetamide
CAS No:6286-73-3
MF:C16H15BrClNO
MW:352.65340256691
CID:1640855
PubChem ID:2275123
Update Time:2025-04-21

N-(4-bromo-2,6-dimethylphenyl)-2-(4-chlorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-bromo-2,6-dimethylphenyl)-2-(4-chlorophenyl)acetamide
    • ZINC02970440
    • Ambcb6286733
    • SureCN3089726
    • AC1M43B8
    • MolPort-002-191-767
    • AKOS003229349
    • MCULE-3503274351
    • ZINC02970440; Ambcb6286733; SureCN3089726; AC1M43B8; MolPort-002-191-767; AKOS003229349; MCULE-3503274351;
    • AB00105011-01
    • DTXSID90367573
    • 6286-73-3
    • Cambridge id 6286733
    • SCHEMBL3089726
    • Inchi: 1S/C16H15BrClNO/c1-10-7-13(17)8-11(2)16(10)19-15(20)9-12-3-5-14(18)6-4-12/h3-8H,9H2,1-2H3,(H,19,20)
    • InChI Key: CRNGWJTUEOBSCH-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C(=C(C)C=1)NC(CC1C=CC(=CC=1)Cl)=O

Computed Properties

  • Exact Mass: 351.00265
  • Monoisotopic Mass: 351.00255g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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